![molecular formula C14H9ClN2O B2800198 2-(2-Chlorophenyl)-3-oxo-3-(pyridin-3-yl)propanenitrile CAS No. 1291439-19-4](/img/structure/B2800198.png)
2-(2-Chlorophenyl)-3-oxo-3-(pyridin-3-yl)propanenitrile
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Overview
Description
“2-(2-Chlorophenyl)-3-oxo-3-(pyridin-3-yl)propanenitrile” is a chemical compound with the CAS Number: 1291439-19-4 . It has a molecular weight of 256.69 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The molecular structure of “2-(2-Chlorophenyl)-3-oxo-3-(pyridin-3-yl)propanenitrile” is represented by the InChI code: 1S/C14H9ClN2O/c15-13-6-2-1-5-11(13)12(8-16)14(18)10-4-3-7-17-9-10/h1-7,9,12H .Physical And Chemical Properties Analysis
The compound has a melting point of 165-167°C . It is a powder at room temperature .Scientific Research Applications
- Pyrazolines, including B4, have demonstrated antibacterial properties in various studies . Researchers have explored their potential against bacterial pathogens, making them promising candidates for novel drug development.
- B4 and related pyrazolines have shown antifungal activity . These compounds could be valuable in combating fungal infections, which remain a global health concern.
- Some pyrazolines, including B4, exhibit antiparasitic activity . Investigating their impact on parasites could lead to new therapeutic strategies.
- Researchers have reported anti-inflammatory effects of pyrazolines . B4 might modulate inflammatory pathways, making it relevant for conditions involving inflammation.
- Oxidative stress contributes to various diseases, and pyrazolines have been studied as antioxidants . B4’s antioxidant potential could be harnessed to protect cells from free radical damage.
- B4’s impact on AchE activity and malondialdehyde (MDA) levels in the brain has been investigated . AchE plays a crucial role in nerve impulse transmission, and its inhibition can lead to behavioral changes and impaired movement. Understanding B4’s effects on AchE provides insights into its neurotoxic potential.
Antibacterial Activity
Antifungal Properties
Antiparasitic Effects
Anti-Inflammatory Potential
Antioxidant Properties
Neurotoxicity and Acetylcholinesterase (AchE) Inhibition
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(2-chlorophenyl)-3-oxo-3-pyridin-3-ylpropanenitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9ClN2O/c15-13-6-2-1-5-11(13)12(8-16)14(18)10-4-3-7-17-9-10/h1-7,9,12H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQEZQDAGLIYQHN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(C#N)C(=O)C2=CN=CC=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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